N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(2,5-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(2,5-dimethoxyphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C25H22N6O5S2/c1-34-15-9-10-18(35-2)17(12-15)31-21(13-26-23(33)19-7-5-11-36-19)29-30-25(31)37-14-22(32)28-24-27-16-6-3-4-8-20(16)38-24/h3-12H,13-14H2,1-2H3,(H,26,33)(H,27,28,32)
• InChI Key: UYUWXDKWKMGGRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=NN=C2SCC(=O)NC3=NC4=CC=CC=C4S3)CNC(=O)C5=CC=CO5
• Molecular Formula: C25H22N6O5S2
• Molecular Weight: 550.6 g/mol
• CAS No.: 310450-69-2

Description

The compound is a complex organic molecule with several functional groups. It contains a benzo[d]thiazol-2-ylamino group, a furan-2-carboxamide group, and a 1,2,4-triazol-3-yl group. These groups are common in many pharmaceuticals and could imply potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques like NMR (Nuclear Magnetic Resonance), HR-MS (High Resolution Mass Spectrometry), and FT-IR (Fourier Transform Infrared Spectroscopy).

Chemical Reactions Analysis

The compound contains several functional groups that could participate in various chemical reactions. For example, the benzo[d]thiazol-2-yl group could potentially undergo reactions with organophosphorus esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, its solubility could be affected by the polar carboxamide group and the aromatic rings.